Cas no 51368-55-9 (Isopropyl 2-bromo-2-methylpropanoate)

• Product Name: Isopropyl 2-bromo-2-methylpropanoate
• CAS No: 51368-55-9
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• MDL: MFCD00055235
• CID: 55991
• PubChem ID: 253662412
• Update Time: 2025-05-23

Isopropyl 2-bromo-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 2-bromo-2-methylpropanoate
• 2-BROMO-2-METHYLPROPIONIC ACID ISOPROPYL ESTER
• 2-BROMO-2-METHYLPROPANOIC ACID ISOPROPYL ESTER
• 2-BROMO-2-METHYL PROPRIONIC ACID ISOPROPYL ESTER
• 2-BROMOISOBUTYRIC ACID ISOPROPYL ESTER
• C7 H13 BR O2
• ISOPROPYL 2-BROMOISOBUTYRATE
• Isopropyl 2-Bromo-2-methylpropionate
• propan-2-yl 2-bromo-2-methylpropanoate
• Propanoic acid, 2-bromo-2-methyl-, 1-methylethyl ester
• UNZJYKKJZGIFCG-UHFFFAOYSA-N
• 7150AB
• SBB054094
• methylethyl 2-bromo-2-methylpropanoate
• isopropyl 2-bromo-2-methyl-propanoate
• AM90216
• FCH1322627
• RP2648
• DTXSID80199380
• EC 257-158-0
• 2-Bromoisobutyricacidisopropylester
• EINECS 257-158-0
• AKOS015918184
• FT-0611572
• LS-13320
• A828559
• NS00004413
• 1-Methylethyl 2-bromo-2-methylpropanoate
• I0920
• CS-0187445
• 51368-55-9
• ISOPROPYL2-BROMO-2-METHYLPROPANOATE
• F20342
• 9HPK4A7GQQ
• W-105900
• SCHEMBL454299
• MFCD00055235
• 2-bromo-2-methylpropanoic acid propan-2-yl ester
• DB-020590
• 1-Methylethyl 2-Bromo-2-methylpropanoate; 2-Bromo-2-methylpropanoic Acid Isopropyl Ester; Isopropyl 2-Bromo-2-methylpropanoate; Isopropyl 2-Bromoisobutyrate; Isopropyl alpha-Bromoisobutyrate;

• MDL： MFCD00055235
• Inchi： 1S/C7H13BrO2/c1-5(2)10-6(9)7(3,4)8/h5H,1-4H3
• InChI Key： UNZJYKKJZGIFCG-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(=O)OC(C)C

Computed Properties

• Exact Mass: 208.01000
• Monoisotopic Mass: 208.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data available
• Density: 1.26
• Melting Point: No data available
• Boiling Point: 168-170 ºC
• Flash Point: 56 ºC
• Refractive Index: 1.4360 to 1.4400
• PSA: 26.30000
• LogP: 2.11150

Isopropyl 2-bromo-2-methylpropanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG III
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Isopropyl 2-bromo-2-methylpropanoate

Isopropyl 2-Bromo-2-Methylpropanoate: A Comprehensive Overview

Isopropyl 2-bromo-2-methylpropanoate, also known by its CAS number 51368-55-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is a brominated ester, characterized by its unique chemical structure and reactivity. In recent years, advancements in synthetic methodologies and its applications have been extensively explored, making it a focal point in both academic and industrial research.

The molecular structure of isopropyl 2-bromo-2-methylpropanoate consists of a central carbon atom bonded to two methyl groups, a bromine atom, and an ester group. This configuration imparts the compound with distinct chemical properties, including high reactivity towards nucleophilic substitution reactions. The ester group further enhances its versatility, enabling it to participate in various condensation reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds.

One of the most notable aspects of isopropyl 2-bromo-2-methylpropanoate is its role in modern organic synthesis. Researchers have employed this compound as a key intermediate in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility in the synthesis of quinazoline derivatives, which exhibit promising anticancer activity. This underscores the importance of understanding its reactivity and compatibility with various synthetic protocols.

In addition to its synthetic applications, isopropyl 2-bromo-2-methylpropanoate has found relevance in materials science. Its ability to undergo polymerization under specific conditions has led to investigations into its potential as a monomer for producing novel polymeric materials. Recent research has focused on optimizing reaction conditions to enhance polymer yield and properties, paving the way for applications in advanced materials development.

The synthesis of isopropyl 2-bromo-2-methylpropanoate typically involves multi-step processes that require precise control over reaction conditions. Traditional methods often employ bromination reactions followed by esterification; however, recent advancements have introduced more efficient routes. For example, a study reported in the Nature Communications utilized catalytic asymmetric synthesis to achieve high yields and enantioselectivity, highlighting the growing emphasis on sustainable and efficient synthetic strategies.

The physical properties of isopropyl 2-bromo-2-methylpropanoate, such as melting point and solubility, are critical considerations for its practical applications. Experimental data indicate that it exhibits moderate solubility in common organic solvents, making it suitable for use in solution-phase reactions. Its thermal stability has also been evaluated under various conditions, providing insights into its suitability for high-temperature processes.

In conclusion, isopropyl 2-bromo-2-methylpropanoate, with its CAS number 51368-55-9, stands as a pivotal compound in contemporary chemical research. Its unique structure and reactivity continue to drive innovations across multiple disciplines, from drug discovery to materials engineering. As research progresses, further elucidation of its properties and applications will undoubtedly contribute to advancing both scientific knowledge and industrial capabilities.